Cas no 108293-75-0 (Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-)

Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- structure
108293-75-0 structure
Product Name:Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
CAS No:108293-75-0
MF:C13H16O2
MW:204.264944076538
CID:1185630
PubChem ID:13788052
Update Time:2025-04-20

Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
    • 1-(2-methoxy-5-methyl-3-prop-2-enylphenyl)ethanone
    • 1-[2-Methoxy-5-methyl-3-(prop-2-en-1-yl)phenyl]ethan-1-one
    • 1-(3-Allyl-2-methoxy-5-methylphenyl)ethanone
    • 108293-75-0
    • DTXSID50549459
    • Inchi: 1S/C13H16O2/c1-5-6-11-7-9(2)8-12(10(3)14)13(11)15-4/h5,7-8H,1,6H2,2-4H3
    • InChI Key: HLXLQLCYELHBNQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(C)=O)=CC(C)=CC=1CC=C

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.93470
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